Cas no 30089-62-4 (Benzene,1,4-dimethoxy-2-(1-phenylethyl)-)
30089-62-4 structure
Product Name:Benzene,1,4-dimethoxy-2-(1-phenylethyl)-
CAS No:30089-62-4
MF:C16H18O2
MW:242.312924861908
CID:297024
PubChem ID:12253201
Update Time:2025-04-19
Benzene,1,4-dimethoxy-2-(1-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,4-dimethoxy-2-(1-phenylethyl)-
- 1,4-Dimethoxy-2-(1-phenylethyl)benzene
- 1,4-Dimethoxy-2-(1-phenyl-ethyl)-
- benzene
- LogP
- SCHEMBL4670011
- 1,4-DIMETHOXY-2-(1-PHENYL-ETHYL)-BENZENE
- DTXSID80482567
- 30089-62-4
- AKOS015967062
-
- Inchi: 1S/C16H18O2/c1-12(13-7-5-4-6-8-13)15-11-14(17-2)9-10-16(15)18-3/h4-12H,1-3H3
- InChI Key: BMPVTIUOTBXDRZ-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1C(C)C1C=CC=CC=1)OC
Computed Properties
- Exact Mass: 242.13074
- Monoisotopic Mass: 242.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- Density: 1.035
- Boiling Point: 359.2°C at 760 mmHg
- Flash Point: 138.6°C
- Refractive Index: 1.54
- PSA: 18.46
Benzene,1,4-dimethoxy-2-(1-phenylethyl)- Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
30089-62-4 (Benzene,1,4-dimethoxy-2-(1-phenylethyl)-) Related Products
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- 1199-08-2(2-Ethyl-1,4-dimethoxybenzene)
- 1076-56-8(2-Isopropyl-5-methylanisole)
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